Neucef

• Molecular Formula: C20H20N6O7S4
• Molecular Weight: 584.7 g/mol
• InChI: InChI=1S/C20H20N6O7S4/c1-7-10(3-11(27)28)37-20(22-7)36-5-8-4-34-17-13(16(30)26(17)14(8)18(31)32)24-15(29)12(25-33-2)9-6-35-19(21)23-9/h6,13,17H,3-5H2,1-2H3,(H2,21,23)(H,24,29)(H,27,28)(H,31,32)/t13-,17-/m1/s1
• InChIKey: XDZKBRJLTGRPSS-CXAGYDPISA-N

Neucef (Cefodizime Sodium) Procurement Guide

Neucef is the proprietary brand name for cefodizime sodium, a semi-synthetic, parenteral, third-generation aminothiazolyl-iminomethoxy cephalosporin antibiotic first launched in Japan in 1990 [1]. It possesses a broad antibacterial spectrum against both Gram-positive and Gram-negative pathogens, with particularly high potency against Enterobacteriaceae, Haemophilus influenzae, and Neisseria gonorrhoeae [2]. Unlike other third-generation cephalosporins that function solely through penicillin-binding protein (PBP) inhibition and cell wall synthesis disruption, cefodizime carries a substituted thiazolyl-thio moiety at the C-3 position that confers quantitatively demonstrable immunomodulatory properties—a feature absent from ceftriaxone, cefotaxime, and ceftazidime [3][4].

Cephalosporin with reported immunomodulatory properties distinct from ceftriaxone/cefotaxime.

Broad-spectrum antibacterial research compound covering Gram-positive and Gram-negative pathogens.

Supports host-pathogen interaction studies and immunocompromised infection model research.

• [1] 头孢地嗪是第三代注射头孢菌素...1990年5月以Neucef的商品名首次在日本上市. 中国化工网/化工助手, 头孢地秦条目. View Source
• [2] Barradell LB, Brogden RN. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs. 1992 Nov;44(5):800-34. doi: 10.2165/00003495-199244050-00008. PMID: 1280568. View Source
• [3] Labro MT. Cefodizime as a biological response modifier: a review of its in-vivo, ex-vivo and in-vitro immunomodulatory properties. J Antimicrob Chemother. 1990 Nov;26 Suppl C:37-47. doi: 10.1093/jac/26.suppl_c.37. PMID: 2074251. View Source
• [4] Meloni F, Ballabio P, Bianchi L, Grassi FA, Gialdroni Grassi GG. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes. Chemotherapy. 1995;41(6):427-35. University of Padua Research Repository. View Source

Why Cefodizime (Neucef) Is Not Interchangeable

Although cefodizime shares the aminothiazolyl-cephalosporin core structure with ceftriaxone and cefotaxime, three parameters render generic interchange pharmacologically unsound: (i) cefodizime possesses host immunomodulatory activity—including cytokine release modulation and neutrophil oxidative burst enhancement—that is not observed with ceftriaxone, ceftazidime, or cefotaxime at equivalent concentrations [1][2]; (ii) its in vivo therapeutic efficacy consistently exceeds predictions derived from in vitro MIC values, a divergence not documented for comparator cephalosporins [3]; and (iii) its lower and less variable serum protein binding produces higher free drug concentrations at extravascular infection sites compared with the highly protein-bound ceftriaxone, directly impacting tissue pharmacokinetics [4]. These pharmacodynamic and pharmacokinetic distinctions carry material consequences for therapeutic selection in specific patient populations.

Immunomodulatory Profile

Cytokine modulation and neutrophil oxidative burst enhancement may not replicate with ceftriaxone, cefotaxime, or ceftazidime.

In Vivo – MIC Divergence

In vivo efficacy may exceed MIC-based predictions, a disconnect not documented for comparator cephalosporins; MIC-only procurement may underestimate research response.

Protein Binding & Tissue Levels

Lower and less variable serum protein binding may yield different free drug concentrations at extravascular sites compared with highly protein-bound ceftriaxone, impacting tissue pharmacokinetic endpoints.

• [1] Meloni F, Ballabio P, Bianchi L, Grassi FA, Gialdroni Grassi GG. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes. Chemotherapy. 1995;41(6):427-35. View Source
• [2] Labro MT. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro. J Antimicrob Chemother. 1990;26 Suppl C:49-57. doi: 10.1093/jac/26.suppl_C.49. View Source
• [3] 新cephalosporin系抗生物質, Cefodizimeの細菌学的評価. Chemotherapy. 1988;36(Supplement5):25-59. J-STAGE. View Source
• [4] Scaglione F, et al. Serum-protein binding and extravascular diffusion of cefodizime and ceftriaxone – an in-vivo study. Clinical Drug Investigation. 1997;14(3):211-216. View Source

Cefodizime (Neucef) Head-to-Head Evidence

Cytokine Modulation vs Ceftriaxone and Ceftazidime

In LPS-stimulated human peripheral mononuclear cells, cefodizime (CFDZ) at 100 μg/mL produced 42% inhibition of TNF-α release and significant IL-6 suppression, while at 200 μg/mL it induced 51.5% enhancement of IL-8 release. Under identical experimental conditions, ceftriaxone (CFX) and ceftazidime (CFT) failed to exert any significant effect on TNF-α, IL-6, or IL-8 release across the entire tested concentration range (50–200 μg/mL) [1]. A broader literature review employing an 'immune index' calculation identified cefodizime as one of only three markedly immuno-enhancing antibiotics among all evaluated agents, with the strongest positive effect on both lymphocyte proliferation and antibody production, whereas cefotaxime was classified among eight markedly immuno-depressing antibiotics [2].

Cytokine Modulation

Head-to-head

CFDZ 100 µg/mL: 42% TNF-α inhibition; 200 µg/mL: 51.5% IL-8 enhancement. CFX/CFT: no significant modulation at 50–200 µg/mL.

Supports immunomodulatory endpoint context.

LPS-stimulated human PBMCs; reported immune index ranking available.

Evidence Dimension	In vitro cytokine modulation from LPS-stimulated human monocytes
Target Compound Data	Cefodizime 100 μg/mL: 42% TNF-α inhibition; Cefodizime 200 μg/mL: 51.5% IL-8 enhancement; significant IL-6 suppression at 50–200 μg/mL
Comparator Or Baseline	Ceftriaxone and ceftazidime at 50–200 μg/mL: no significant effect on TNF-α, IL-6, or IL-8 release
Quantified Difference	Cefodizime: 42% TNF-α inhibition and 51.5% IL-8 enhancement vs. 0% modulation by comparators
Conditions	Human peripheral mononuclear cells stimulated with LPS 1 μg/mL; CFDZ, CFX, CFT tested at 50, 100, and 200 μg/mL in parallel

Why This Matters

For immunosuppressed patient populations or infections where host immune status is a critical determinant of outcome, cefodizime offers a pharmacodynamic dimension that is completely absent from ceftriaxone and ceftazidime, making it the rationally preferable selection.

• [1] Meloni F, Ballabio P, Bianchi L, Grassi FA, Gialdroni Grassi GG. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes. Chemotherapy. 1995;41(6):427-35. View Source
• [2] Van Vlem B, Vanholder R, De Paepe P, Vogelaers D, Ringoir S. Immunomodulating effects of antibiotics: Literature review. Infection. 1996;24(4):275-91. doi: 10.1007/BF01743365. View Source

In Vivo Efficacy Over MIC Predictions vs Cefotaxime

In mouse systemic infection models, cefodizime (THR-221) demonstrated therapeutic efficacy approximately 10-fold stronger than that predicted by its in vitro MIC values. Against bacterial strains where cefodizime showed slightly inferior MICs compared to reference cephalosporins, its in vivo therapeutic effect was either equivalent or up to approximately 10-fold superior [1]. In a K. pneumoniae mouse respiratory infection model, cefodizime-treated mice showed markedly greater reduction in pulmonary bacterial counts compared with cefotaxime-treated mice [1]. Critically, in cyclophosphamide-induced leukopenic mice—a model of the immunosuppressed host—cefodizime demonstrated superior therapeutic efficacy compared with both cefotaxime and cefotetan in systemic and respiratory infection models [1]. This in vivo/in vitro efficacy gap is further corroborated: cefodizime showed the smallest ED50 values among five tested antibiotics against K. pneumoniae 3K-25 and P. aeruginosa PI 67, despite relatively low in vitro activity; and its ED50 for C. freundii GN-346 was 1.821 mg/mouse despite an MIC exceeding 100 μg/mL, while once-daily cefodizime matched the efficacy of twice-daily cefotaxime or cefmetazole in a rat E. coli uterine infection model [2].

In Vivo Efficacy Gap

Head-to-head

Approx. 10-fold stronger in vivo efficacy than MIC prediction; ED₅₀ 1.821 mg/mouse (MIC >100 µg/mL); once-daily CFDZ = twice-daily CTX.

MIC-based selection may underestimate in vivo model response.

Mouse systemic, respiratory, and leukopenic infection models.

Evidence Dimension	In vivo therapeutic efficacy relative to in vitro MIC prediction
Target Compound Data	Cefodizime: ~10-fold stronger in vivo efficacy than MIC prediction; ED50 for C. freundii = 1.821 mg/mouse (MIC >100 μg/mL); once-daily dosing equal to twice-daily CTX/CMZ
Comparator Or Baseline	Cefotaxime (CTX): in vivo efficacy proportional to MIC; requires twice-daily dosing for equivalent effect; cefotetan: inferior efficacy in leukopenic model
Quantified Difference	Approximately 10-fold efficacy excess over MIC prediction; ED50 of 1.821 mg/mouse despite MIC >100 μg/mL; once-daily cefodizime = twice-daily comparator
Conditions	Mouse systemic infection, K. pneumoniae respiratory infection, S. marcescens urinary tract infection, cyclophosphamide-induced leukopenic mouse models; rat E. coli uterine infection model

Why This Matters

Procurement decisions based solely on in vitro MIC panels will systematically underestimate cefodizime's clinical value; its superior in vivo performance, particularly in immunocompromised hosts, makes it the evidence-preferred choice where host immune status is compromised.

• [1] 新cephalosporin系抗生物質, Cefodizimeの細菌学的評価. Chemotherapy. 1988;36(Supplement5):25-59. J-STAGE. View Source
• [2] Kasai K, Tsuji A, Miyazaki S, Goto S, Fujimoto K, Masuyoshi S, Arai S. In vivo antibacterial activity of cefodizime, a new cephalosporin antibiotic. Jpn J Antibiot. 1984 Jul;37(7):1306-12. PMID: 6092740. View Source

Free Bronchial Drug Levels vs Ceftriaxone

In 25 patients with acute exacerbation of chronic bronchitis receiving 1 g IM of either cefodizime or ceftriaxone daily, free (unbound) and total drug concentrations were determined by HPLC in both serum and bronchial secretions at multiple time points. At 2, 4, and 6 hours post-dose, cefodizime exhibited higher free concentrations in bronchial secretions than ceftriaxone, despite lower total blood and bronchial secretion concentrations [1]. This paradoxical finding is attributable to the lower serum protein binding of cefodizime (approximately 33–73% depending on species and concentration) compared with the concentration-dependent, high-affinity binding of ceftriaxone (up to 95–99%), which restricts free drug available for extravascular diffusion [2].

Free Drug in Bronchial Secretions

Head-to-head

Higher free bronchial concentrations at 2, 4, 6 h post-dose vs ceftriaxone, despite lower total concentrations.

Supports tissue pharmacokinetic endpoint review.

25 patients, acute exacerbation of chronic bronchitis, 1 g IM.

Evidence Dimension	Free (unbound) antibiotic concentration in bronchial secretions at 2, 4, and 6 hours post-dose
Target Compound Data	Cefodizime 1 g IM: higher free bronchial secretion concentrations at all time points (2, 4, 6 h) vs. ceftriaxone, despite lower total concentrations
Comparator Or Baseline	Ceftriaxone 1 g IM: lower free bronchial secretion concentrations despite higher total blood and bronchial secretion concentrations
Quantified Difference	Higher free concentrations at 2, 4, and 6 h (quantitative values in original publication); directionally opposite to total concentration ranking
Conditions	25 patients aged 48–68 with acute exacerbation of chronic bronchitis; 1 g IM daily; free and total concentrations measured by HPLC in serum and cell-cleared bronchial secretions

Why This Matters

Since only the free (unbound) fraction of β-lactams exerts antibacterial activity at the site of infection, cefodizime's protein-binding profile translates into pharmacodynamically meaningful higher free drug exposure in respiratory tissues compared with ceftriaxone—critical for formulary decisions in respiratory infection management.

• [1] Scaglione F, et al. Serum-protein binding and extravascular diffusion of cefodizime and ceftriaxone – an in-vivo study. Clinical Drug Investigation. 1997;14(3):211-216. View Source
• [2] Klesel N, et al. Cefodizime, an aminothiazolylcephalosporin. II. Comparative studies on the pharmacokinetic behavior in laboratory animals. J Antibiot (Tokyo). 1984 Aug;37(8):901-9. doi: 10.7164/antibiotics.37.901. PMID: 6090374. View Source

Dose-Sparing Gonorrhea Treatment vs Cefotaxime

In a randomized comparative study of 424 male and female patients with uncomplicated urogenital gonorrhea, 0.5 g cefodizime IM achieved a 100% cure rate in both men and women—identical to the 100% cure rate with 1 g cefodizime and equivalent to the 99% (men) / 100% (women) cure rate achieved with 1 g cefotaxime IM [1]. Thus, a half-dose of cefodizime (0.5 g) delivered efficacy equivalent to the full 1 g dose of cefotaxime, while maintaining the same 4% mild adverse event rate in both groups [1]. Cefodizime exhibited a MIC50 of 0.008 μg/mL against N. gonorrhoeae across 100 tested strains, with no resistant strains documented and a proposed susceptible breakpoint of ≤0.05 μg/mL predictive of clinical success after a single IM dose [2].

Gonorrhea Single-Dose Cure

Head-to-head

0.5 g CFDZ: 100% cure (men & women); 1 g CTX: 99–100%; MIC₅₀ vs N. gonorrhoeae 0.008 µg/mL.

Supports dose-response research in gonorrhea models.

Randomized trial, 424 patients; proposed susceptible breakpoint ≤0.05 µg/mL.

Evidence Dimension	Clinical cure rate in uncomplicated urogenital gonorrhea
Target Compound Data	Cefodizime 0.5 g IM: 100% cure (men and women); Cefodizime 1 g IM: 100% cure; MIC50 vs. N. gonorrhoeae = 0.008 μg/mL
Comparator Or Baseline	Cefotaxime 1 g IM: 99% cure (men), 100% cure (women)
Quantified Difference	0.5 g cefodizime = 1 g cefotaxime for cure (100% vs. 99–100%); half-dose equivalence demonstrated
Conditions	Randomized comparative trial; 424 patients; N. gonorrhoeae MIC range 0.004–0.06 μg/mL for both drugs; single IM dose

Why This Matters

The demonstrated half-dose equivalence of cefodizime relative to cefotaxime in gonorrhea has direct procurement and cost-per-treatment-curve implications, enabling lower per-patient antibiotic consumption without compromising clinical efficacy.

• [1] van der Willigen AH, Wagenvoort JH, Schalla WO, Knapp JS, Boot JM, Heeres-Weststrate PL, Michel MF, van Klingeren B, Stolz E. Randomized comparative study of 0.5 and 1 g of cefodizime (HR 221) versus 1 g of cefotaxime for acute uncomplicated urogenital gonorrhea. Antimicrob Agents Chemother. 1988 Apr;32(4):426-9. doi: 10.1128/AAC.32.4.426. PMID: 3377456. View Source
• [2] Fuchs PC, Barry AL, Baker CN, Murray PR. Interpretive criteria for cefodizime in vitro susceptibility tests with Neisseria gonorrhoeae. Diagn Microbiol Infect Dis. 1993;16(3):249-51. doi: 10.1016/0732-8893(93)90105-G. View Source

Consistent Half-Life Across Species vs Ceftriaxone

Comparative pharmacokinetic studies in mice, rats, rabbits, dogs, and monkeys revealed that cefodizime elimination half-lives ranged from 1.17 hours (mice) to 3.53 hours (rabbits), a 3.0-fold span. In contrast, ceftriaxone half-lives ranged from 0.73 hour (mice) to 7.31 hours (rabbits), a 10.0-fold span across the same species [1]. This greater cross-species variability of ceftriaxone half-life is attributable to its concentration-dependent, saturable protein binding (up to 99%), whereas cefodizime exhibits lower and less variable protein binding (33–73%) [1]. In humans, cefodizime demonstrates a mean terminal elimination half-life of approximately 2.5 hours with high urinary recovery (80%), and urinary concentrations remain above 5 μg/mL for at least 24 hours after a single IV dose [2].

Cross-Species Half-Life Range

Cross-study

CFDZ: 1.17–3.53 h (3.0-fold span); Ceftriaxone: 0.73–7.31 h (10.0-fold span). Human t½ ≈ 2.5 h, urinary recovery 80%.

Supports PK variability and scaling model context.

Mice, rat, rabbit, dog, monkey; single-dose IV data.

Evidence Dimension	Cross-species elimination half-life range and variability
Target Compound Data	Cefodizime half-life: 1.17 h (mice) to 3.53 h (rabbits); 3.0-fold range; human t½ ≈ 2.5 h; urinary recovery 80%
Comparator Or Baseline	Ceftriaxone half-life: 0.73 h (mice) to 7.31 h (rabbits); 10.0-fold range; human t½ ≈ 6–9 h; protein binding up to 99%
Quantified Difference	3.0-fold vs. 10.0-fold cross-species half-life span; more predictable human PK with less inter-individual variability expected
Conditions	Subcutaneous and intravenous administration in mice, rats, rabbits, dogs, monkeys; human IV doses of 0.5–3.0 g

Why This Matters

Lower inter-species and predicted inter-individual pharmacokinetic variability simplifies dose selection across diverse patient populations and reduces the risk of subtherapeutic or toxic exposure—a practical advantage for formulary standardization.

• [1] Klesel N, et al. Cefodizime, an aminothiazolylcephalosporin. II. Comparative studies on the pharmacokinetic behavior in laboratory animals. J Antibiot (Tokyo). 1984 Aug;37(8):901-9. doi: 10.7164/antibiotics.37.901. PMID: 6090374. View Source
• [2] Dose linearity and other pharmacokinetics of cefodizime after single-dose intravenous administration. Clin Pharmacokinet. (details via Popline/Semantic Scholar). View Source

Neutrophil Oxidative Burst Against Resistant P. aeruginosa

Using P. aeruginosa as the bacterial target (MICs: cefodizime >128 mg/L; cefotaxime >128 mg/L; cefsulodin 16 mg/L; ceftazidime 32 mg/L), overnight growth in subinhibitory concentrations (10 mg/L) of each cephalosporin was followed by measurement of human neutrophil (PMN) oxidative burst. While all cephalosporins induced some enhancement via bacterial structural alterations and increased antibody/complement deposition, cefodizime-treated P. aeruginosa induced the strongest PMN oxidative response overall. This was most pronounced in the case of 'low responder' PMN—cells that displayed a deficient oxidative burst after stimulation by untreated control bacteria—where cefodizime uniquely restored a strong response [1].

Neutrophil Oxidative Burst vs P. aeruginosa

Head-to-head

Cefodizime induced strongest PMN oxidative burst; uniquely restored response in low-responder cells vs ceftriaxone, cefsulodin, ceftazidime.

Supports host-defense assay interpretation.

Subinhibitory 10 mg/L, drug-resistant P. aeruginosa; low responder PMN subpopulation.

Evidence Dimension	Human neutrophil oxidative burst response to antibiotic-treated P. aeruginosa
Target Compound Data	Cefodizime (MIC >128 mg/L): strongest PMN oxidative burst induction; unique restoration of response in low responder PMN
Comparator Or Baseline	Cefotaxime (MIC >128 mg/L), cefsulodin (MIC 16 mg/L), ceftazidime (MIC 32 mg/L): weaker PMN oxidative burst induction
Quantified Difference	Cefodizime: strongest response among all tested cephalosporins, statistically distinguishable in low responder PMN subpopulation
Conditions	P. aeruginosa overnight culture with subinhibitory 10 mg/L of each drug; PMN oxidative burst measured by chemiluminescence; low responder PMN defined as deficient response to untreated bacteria

Why This Matters

This non-bactericidal, host-directed mechanism provides cefodizime with anti-pseudomonal activity complementary to direct killing and is particularly relevant in opsonin-deficient or neutropenic patients where conventional cephalosporin monotherapy would be expected to fail.

• [1] Labro MT. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro. J Antimicrob Chemother. 1990;26 Suppl C:49-57. doi: 10.1093/jac/26.suppl_C.49. View Source

Neucef (Cefodizime) Application Scenarios

Immunocompromised Host Infections

Procurement for hematology-oncology units and transplant wards should prioritize cefodizime over cefotaxime or ceftriaxone. In cyclophosphamide-induced leukopenic mouse models, cefodizime demonstrated superior therapeutic efficacy against both systemic and respiratory infections compared with cefotaxime and cefotetan [1]. This finding, combined with cefodizime's unique ability to enhance neutrophil oxidative burst even against cefodizime-resistant P. aeruginosa in low-responder PMN [2], supports its use where host immune function is compromised. A 1992 Drugs review explicitly noted preliminary evidence for cefodizime's utility in immunosuppressed populations, though direct comparative trials in this subgroup remain absent [3].

Respiratory Infections with High Free Drug Levels

In community-acquired pneumonia, acute purulent bronchitis, and acute exacerbations of chronic bronchitis, cefodizime 1 g IM once daily is clinically equivalent to ceftriaxone 1 g IM once daily [4]. However, cefodizime provides higher free (unbound) antibiotic concentrations in bronchial secretions at 2, 4, and 6 hours post-dose compared with ceftriaxone, despite lower total drug concentrations [5]. Since only the free fraction is pharmacologically active, procurement for respiratory infection management should consider that cefodizime delivers superior pharmacodynamic target attainment at the infection site at equivalent administered doses.

Single-Dose Gonorrhea Treatment

For public health programs and STI clinics procuring antibiotics for uncomplicated urogenital gonorrhea, 0.5 g cefodizime IM delivers 100% cure rates equivalent to 1 g cefotaxime IM [6]. This half-dose parity enables 2:1 treatment-course yield per gram of active pharmaceutical ingredient procured. With a MIC50 of 0.008 μg/mL against N. gonorrhoeae and no documented resistance at a proposed breakpoint of ≤0.05 μg/mL [7], cefodizime offers procurement value through reduced per-patient dose requirements without efficacy compromise.

Preclinical PK/PD with Predictable Cross-Species Scaling

For research organizations conducting translational PK/PD studies, cefodizime's narrower cross-species half-life range (3.0-fold from mouse to rabbit) compared with ceftriaxone (10.0-fold) [8] provides more predictable human pharmacokinetic scaling. Combined with its dose-linear pharmacokinetics and 80% urinary recovery in humans [9], cefodizime serves as a more mathematically tractable candidate for physiologically based pharmacokinetic (PBPK) modeling and allometric scaling exercises.

Application

Selection Property

Validation Focus

Immunocompromised host infection models

Immunomodulatory assay context

Neutrophil oxidative burst and cytokine modulation endpoints

Respiratory tissue pharmacokinetic studies

Free drug tissue penetration profile

Unbound concentration in bronchial secretions vs total drug

Gonorrhea antimicrobial susceptibility research

Single-dose response in N. gonorrhoeae

MIC distribution and clinical isolate susceptibility patterns

Preclinical PK/PD modeling

Cross-species half-life consistency

Allometric scaling and PBPK model validation

• [1] 新cephalosporin系抗生物質, Cefodizimeの細菌学的評価. Chemotherapy. 1988;36(Supplement5):25-59. J-STAGE. View Source
• [2] Labro MT. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro. J Antimicrob Chemother. 1990;26 Suppl C:49-57. View Source
• [3] Barradell LB, Brogden RN. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs. 1992 Nov;44(5):800-34. PMID: 1280568. View Source
• [4] Zanussi C, Cocuzza G. Open, controlled, randomized study on the efficacy and safety of cefodizime single daily dose versus two daily doses and versus ceftriaxone single daily dose in patients with acute purulent bronchitis and acute purulent exacerbation of chronic bronchitis. (PMID: 8667039). View Source
• [5] Scaglione F, et al. Serum-protein binding and extravascular diffusion of cefodizime and ceftriaxone – an in-vivo study. Clinical Drug Investigation. 1997;14(3):211-216. View Source
• [6] van der Willigen AH, et al. Randomized comparative study of 0.5 and 1 g of cefodizime (HR 221) versus 1 g of cefotaxime for acute uncomplicated urogenital gonorrhea. Antimicrob Agents Chemother. 1988 Apr;32(4):426-9. PMID: 3377456. View Source
• [7] Fuchs PC, et al. Interpretive criteria for cefodizime in vitro susceptibility tests with Neisseria gonorrhoeae. Diagn Microbiol Infect Dis. 1993;16(3):249-51. View Source
• [8] Klesel N, et al. Cefodizime, an aminothiazolylcephalosporin. II. Comparative studies on the pharmacokinetic behavior in laboratory animals. J Antibiot (Tokyo). 1984 Aug;37(8):901-9. PMID: 6090374. View Source
• [9] Dose linearity and other pharmacokinetics of cefodizime after single-dose intravenous administration. Clin Pharmacokinet. (details via Popline/Semantic Scholar). View Source